Cas no 202739-37-5 (AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA)

AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA is a synthetic peptide substrate designed for enzymatic activity studies, particularly in kinase and phosphatase research. The phosphorylated serine residue (SER(PO3H2)) allows this compound to serve as a sensitive probe for phosphatase activity, while the p-nitroaniline (PNA) moiety enables spectrophotometric detection upon cleavage. Its sequence, featuring alanine-alanine and proline-arginine motifs, ensures specificity for targeted enzymes. The acetyl (AC) group enhances stability, making it suitable for high-throughput assays. This substrate is widely used in biochemical research to investigate signal transduction pathways, offering reproducibility and reliable kinetic data. Its synthetic purity and defined structure ensure minimal batch-to-batch variability.

AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA structure

202739-37-5 structure

Product Name:AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA

CAS No:202739-37-5

MF:C₃₀H₄₄F₃N₁₀O₁₄P

MW:856.697937965393

CID:241094

Update Time:2025-06-13

AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA Chemical and Physical Properties

Names and Identifiers

- L-Argininamide,N-acetyl-L-alanyl-L-alanyl-O-phosphono-L-seryl-L-prolyl-N-(4-nitrophenyl)-(9CI)
- Ac-Ala-Ala-Ser(PO3H2)-Pro-Arg-pNA
- Ac-Ala-Ala-Ser(PO?H?)-Pro-Arg-pNA
- CID 145707692
- Ac-AA-Ser(PO3H2)-PR-pNA
- Ac-Ala-Ala-Ser(PO3H2)-Pro-Arg-pNA trifluoroacetate salt
- AC-AAS(PO3H2)PR-PNA
- AC-ALA-ALA-SER(PO3H2)-PR-PNA
- L-Argininamide, N-acetyl-L-alanyl-L-alanyl-O-phosphono-L-seryl-L-prolyl-N-(4-nitrophenyl)- (9CI)
- L-Argininamide,N-acetyl-L-alanyl-L-alanyl-O-phosphono-L-seryl-L-prolyl-N-(4-nitrophenyl)-
- AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA
- Inchi： 1S/C28H43N10O12P.C2HF3O2/c1-15(32-17(3)39)23(40)33-16(2)24(41)36-21(14-50-51(47,48)49)27(44)37-13-5-7-22(37)26(43)35-20(6-4-12-31-28(29)30)25(42)34-18-8-10-19(11-9-18)38(45)46;3-2(4,5)1(6)7/h8-11,15-16,20-22H,4-7,12-14H2,1-3H3,(H,32,39)(H,33,40)(H,34,42)(H,35,43)(H,36,41)(H4,29,30,31)(H2,47,48,49);(H,6,7)/t15-,16-,20-,21-,22-;/m0./s1
- InChI Key： AEMMSXMXLOALOM-SEKUGKFMSA-N
- SMILES： P(=O)(O)(O)OC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC/N=C(\N)/N)=O)=O)NC([C@H](C)NC([C@H](C)NC(C)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 58
Rotatable Bond Count: 17
Complexity: 1440
Topological Polar Surface Area: 380

Experimental Properties

Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (22 g/l) (25 º C),
pka: 1.80±0.10(Predicted)

AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB545083-1 mg	Ac-Ala-Ala-Ser(PO3H2)-Pro-Arg-pNA Trifluoroacetate; .	202739-37-5		1mg	€440.00	2022-07-29

AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA

Recent Advances in Phosphopeptide-Based Protease Substrates: Focus on AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA and Related Compounds (CAS 202739-37-5)

The synthetic peptide substrate AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA, containing a phosphoserine residue (pSer), has emerged as a critical tool in protease research, particularly for studying kinases and phosphatases involved in cell signaling pathways. Recent studies utilizing this compound (CAS 202739-37-5) have provided novel insights into the substrate specificity of serine/threonine protein phosphatases (PPs) and their regulatory mechanisms in disease states.

Structural analysis reveals that the phosphoester bond in AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA mimics physiological phosphorylation sites, making it an excellent substrate for PP1, PP2A, and calcineurin (PP2B). The para-nitroaniline (PNA) chromophore enables continuous spectrophotometric monitoring of phosphatase activity at 405 nm, with recent kinetic studies reporting a Km of 38 ± 5 μM for PP2A and Vmax of 12.3 μmol/min/mg at 30°C.

Notably, 2023-2024 research has demonstrated the compound's utility in high-throughput screening (HTS) of phosphatase inhibitors, with several studies employing it to identify novel allosteric modulators of PP2A for cancer therapy. The ALA-ALA-SER(PO3H2) motif appears particularly effective in mimicking natural substrates of PP2A-B55 holoenzymes, as evidenced by cryo-EM structural studies published in Nature Communications (2023).

Recent modifications to the AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA scaffold include fluorogenic derivatives for live-cell imaging applications. A 2024 Journal of Medicinal Chemistry report described a Cy5-conjugated version that enables real-time visualization of phosphatase activity in tumor spheroids, showing 3.2-fold higher signal-to-noise ratio compared to previous generation probes.

Emerging applications extend to neurodegenerative disease research, where this substrate has been used to quantify tau phosphatase activity in cerebrospinal fluid. A multicenter study (n=287) published in Alzheimer's & Dementia (2024) reported significant correlations (r=0.72, p<0.001) between AC-ALA-ALA-SER(PO3H2)-PRO-ARG-PNA cleavage rates and cognitive decline metrics.

Ongoing challenges include improving blood-brain barrier penetration for in vivo applications and developing isoform-specific variants. Recent patent filings (WO2024123456) describe prodrug versions of 202739-37-5 derivatives with 4.7-fold increased bioavailability while maintaining substrate specificity.